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Compound of Interest

Compound Name: N-Boc-PEG12-alcohol

Cat. No.: B609474 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties,

experimental protocols, and key applications of N-Boc-PEG12-alcohol, a versatile

heterobifunctional linker crucial in biomedical research and drug development.

Core Chemical Properties
N-Boc-PEG12-alcohol is a polyethylene glycol (PEG) derivative featuring a terminal hydroxyl

group and a Boc (tert-butyloxycarbonyl) protected amine.[1] This structure provides water

solubility through its hydrophilic PEG chain and offers orthogonal reactivity for sequential

conjugation.[1][2]

Table 1: Physicochemical Properties of N-Boc-PEG12-alcohol
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Property Value Reference

Molecular Formula C29H59NO14 [1][3]

Molecular Weight 645.8 g/mol

CAS Number 159156-95-3

Appearance
To be determined; often a

viscous oil or solid

Purity Typically >95%

Solubility
Soluble in water and most

organic solvents

Storage
Recommended storage at

-20°C

Key Applications in Research and Development
The unique bifunctional nature of N-Boc-PEG12-alcohol makes it a valuable tool in several

advanced applications:

PROTACs (Proteolysis Targeting Chimeras): This molecule is a common building block for

the synthesis of PROTACs. The hydroxyl and protected amine groups allow for the

sequential attachment of a target protein binder and an E3 ligase ligand. The PEG12 linker

itself helps to optimize the spatial orientation of the resulting ternary complex, which is

crucial for efficient ubiquitination and subsequent degradation of the target protein.

Antibody-Drug Conjugates (ADCs): The hydrophilic PEG spacer can enhance the solubility

and stability of ADCs. By improving the pharmacokinetic profile, PEG linkers can lead to

more effective and less toxic targeted cancer therapies.

Bioconjugation and Surface Modification: N-Boc-PEG12-alcohol can be used to modify the

surface of nanoparticles, liposomes, and other drug delivery systems to improve their

biocompatibility and circulation time.

Experimental Protocols
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The utility of N-Boc-PEG12-alcohol stems from the selective reactivity of its terminal functional

groups. Below are detailed protocols for the two primary transformations.

Boc Group Deprotection to Yield a Free Amine
The Boc protecting group is readily removed under acidic conditions to expose the primary

amine. This amine can then be conjugated to molecules containing carboxylic acids or other

amine-reactive functional groups.

Experimental Workflow for Boc Deprotection

N-Boc-PEG12-alcohol in DCM Add Trifluoroacetic Acid (TFA) Stir at Room Temperature Monitor by TLC/LC-MS Evaporate Solvent and Excess TFA Amino-PEG12-alcohol (TFA salt)

N-Boc-PEG12-alcohol in DCM Add Triethylamine Add p-Toluenesulfonyl Chloride (TsCl) Stir at 0°C to Room Temperature Monitor by TLC/LC-MS Quench with Water Extract with DCM Purify by Column Chromatography N-Boc-PEG12-tosylate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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